Ethyl (5-amino-3-((methyl(phenyl)amino)methyl)-1,2-dihydropyrido[3,4-b]pyrazin-7-yl)carbamate

Specification

• CAS No.: 80434-77-1
• Molecular Formula: C18H22N6O2
• Molecular Weight: 354.4 g/mol
• IUPAC Name: ethyl N-[5-amino-3-[(N-methylanilino)methyl]-1,2-dihydropyrido[3,4-b]pyrazin-7-yl]carbamate
• Standard InChI: InChI=1S/C18H22N6O2/c1-3-26-18(25)23-15-9-14-16(17(19)22-15)21-12(10-20-14)11-24(2)13-7-5-4-6-8-13/h4-9,20H,3,10-11H2,1-2H3,(H3,19,22,23,25)
• Standard InChI Key: KNHPZFQUZAMWBV-UHFFFAOYSA-N
• SMILES: CCOC(=O)NC1=NC(=C2C(=C1)NCC(=N2)CN(C)C3=CC=CC=C3)N
• Canonical SMILES: CCOC(=O)NC1=NC(=C2C(=C1)NCC(=N2)CN(C)C3=CC=CC=C3)N

Introduction

Structural Features

The compound includes an ethyl carbamate functional group, which is known for enhancing biological activity and solubility in various solvents. The presence of a pyrido[3,4-b]pyrazine core suggests potential biological activity, as similar structures have been explored for their pharmacological properties.

Chemical Reactivity and Synthesis

The synthesis of such compounds typically involves multi-step organic reactions. While specific synthesis details for Ethyl (5-amino-3-((methyl(phenyl)amino)methyl)-1,2-dihydropyrido[3,4-b]pyrazin-7-yl)carbamate are not available, similar compounds are often synthesized using methods that can be scaled up in industrial settings using continuous flow reactors and advanced purification techniques.

Comparison with Similar Compounds

Similar compounds, such as Ethyl (5-amino-3-(2,4-dimethylphenyl)-1,2-dihydropyrido[3,4-b]pyrazin-7-yl)carbamate, have been studied for their biological activity and chemical reactivity. These compounds share the pyrido[3,4-b]pyrazine core but differ in functional groups, which can significantly affect their biological properties.

Data Table: Comparison of Similar Compounds

Compound Name	CAS Number	Key Features
Ethyl (5-amino-3-(2,4-dimethylphenyl)-1,2-dihydropyrido[3,4-b]pyrazin-7-yl)carbamate	Not specified	Pyrido[3,4-b]pyrazine core with ethyl carbamate group
Carbamic acid derivative	82585-94-2	Similar core structure with variations in substituents
Pyrido-pyrazine derivatives	Various	Share the pyrido-pyrazine core but differ in functional groups